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Compound of Interest

Compound Name: 2-Propyl-1-pentanol

Cat. No.: B1345608

This guide provides essential safety, handling, and disposal protocols for 2-Propyl-1-pentanol,
tailored for research, scientific, and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risks associated with this
chemical.

Hazard Identification and Immediate Precautions

2-Propyl-1-pentanol is a combustible liquid that is irritating to the eyes, skin, and respiratory
system.[1][2][3][4] It can be harmful if swallowed, with a risk of causing lung damage (chemical
pneumonitis) if aspirated.[1] Inhalation of vapors may lead to drowsiness and dizziness.[1]
Therefore, it is imperative to avoid all personal contact, including inhalation, and to use this
chemical in a well-ventilated area.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Propyl-1-pentanol to prevent exposure.
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Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Chemical safety goggles or
safety glasses with side

shields.[1] A face shield may

be required for splash hazards.

Protects against splashes and
vapors that can cause serious
eye irritation.[3] An eyewash
station must be readily

accessible.[1]

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene, PVC).[1] For
prolonged contact, use gloves
with a protection class of 5 or
higher (breakthrough time
>240 min). For brief contact,
class 3 or higher (>60 min) is
suitable.[1]

Prevents skin irritation and
potential absorption through

cuts or abrasions.[1][4]

Lab coat, overalls, or a PVC

apron.[1]

Protects skin and personal
clothing from contamination.
Do not allow clothing wet with
the material to remain in

contact with the skin.[1]

Respiratory Protection

Use only in a well-ventilated
area, preferably with local
exhaust ventilation.[1][2] If
there is a risk of overexposure
or inhalation, wear a NIOSH-
approved respirator with an
appropriate filter (e.g., Type A-
P).[1]

Protects against respiratory
irritation and systemic effects
like dizziness from vapor
inhalation.[1][3]

Physical and Chemical Properties

Understanding the properties of 2-Propyl-1-pentanol is crucial for its safe handling and

storage.
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Property Value

CAS Number 58175-57-8

Molecular Formula CsH1s0[4]

Molecular Weight 130.23 g/mol

Appearance Colorless clear liquid[1]
Density 0.83 g/mL at 25 °C

Boiling Point 80-82 °C /12 mmHg[4]

Flash Point 161 °F (71.7 °C)[4]

Solubility Does not mix well with water[1]

Operational Plan: Handling and Storage

Handling:

» Ventilation: Always handle 2-Propyl-1-pentanol in a well-ventilated area or a chemical fume
hood to minimize vapor inhalation.[1][2]

» Avoid Contact: Avoid all direct contact with eyes, skin, and clothing.[1] Do not breathe vapors
or mists.[2]

e Hygiene: Wash hands thoroughly with soap and water after handling.[2]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[2] This is a combustible liquid.[2][3]

Storage:

o Containers: Store in original, tightly sealed containers.[1][2] Glass or metal containers are
recommended.[1]

o Conditions: Store in a cool, dry, and well-ventilated area.[1][2]
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» Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
strong acids, acid chlorides, and acid anhydrides to prevent hazardous reactions.[1]

Emergency Protocols
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding eyelids open.[2] If irritation persists, seek medical attention.[2]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin area
with soap and running water.[1][2] If skin irritation occurs, get medical advice.[2]

 Inhalation: Move the person to fresh air and keep them warm and at rest in a position
comfortable for breathing.[1][2] If the person feels unwell, call a poison control center or
doctor.[2]

¢ Ingestion: Rinse mouth with water. Do NOT induce vomiting, as the substance can be
aspirated into the lungs, causing severe lung damage.[1] Seek immediate medical attention.

Spill Response Plan: A systematic approach is crucial for managing spills effectively.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://datasheets.scbt.com/sc-230650.pdf
https://www.fishersci.com/store/msds?partNumber=AAH57954&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH57954&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-230650.pdf
https://datasheets.scbt.com/sc-230650.pdf
https://www.fishersci.com/store/msds?partNumber=AAH57954&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH57954&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-230650.pdf
https://www.fishersci.com/store/msds?partNumber=AAH57954&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH57954&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-230650.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Initial Assessment & Preparation

Spill Occurs

:
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A
Minor Major
S
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Move Upwind
Don PPE

Contain with Absorbent Material

Alert Emergency Responders

(Gloves, Goggles, Respirator)

Collect Waste into Sealed Container

Clean Area with Soap & Water

Final Steps
A

Ventilate Area (If Safe)

Dispose of Waste via
Approved Channels

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling spills of 2-Propyl-1-pentanol.
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Step-by-Step Spill Protocol:
e Minor Spills:
o Remove all sources of ignition from the area.[1]
o Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).
o Carefully collect the absorbed material into a sealable, labeled container for disposal.
o Clean the spill area thoroughly with soap and water.
e Major Spills:
o Immediately clear the area of all personnel and move upwind to avoid inhaling vapors.[1]

o Alert your institution's emergency responders and inform them of the location and nature
of the hazard.[1]

o Only personnel with appropriate full-body protective clothing and breathing apparatus
should enter the area.[1]

Disposal Plan

All waste materials, including contaminated absorbents and PPE, must be treated as
hazardous waste.

o Collection: Collect waste in clearly labeled, sealed containers.

e Regulations: Dispose of the waste through an approved waste disposal plant.[2][3] All
disposal practices must comply with local, state, and federal regulations.[1]

» Hierarchy of Controls: Before disposal, consider waste reduction, reuse, or recycling options
if the material is unused and uncontaminated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-propyl-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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